Cas no 1805334-96-6 (3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1805334-96-6
• MF: C₆H₆BrF₂N₃O₂S
• MW: 302.096545696259
• CID: 4852082
• Update Time: 2025-08-03

3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H6BrF2N3O2S/c7-3-1-2(15(11,13)14)4(10)5(12-3)6(8)9/h1,6H,10H2,(H2,11,13,14)
• InChI Key： IFCPJEQTSLSDPN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)F)=N1)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1
• Topological Polar Surface Area: 107

Additional information on 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide

3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide: A Comprehensive Overview

3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide, identified by the CAS number 1805334-96-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development, particularly in the creation of antibiotics and antifungal agents. The structure of this compound is characterized by a pyridine ring substituted with amino, bromo, difluoromethyl, and sulfonamide groups, each contributing to its unique chemical properties.

The synthesis of 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance the efficiency of this compound's production.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that sulfonamides can act as inhibitors of various enzymes, making them valuable in the development of novel therapeutic agents. For instance, 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide has demonstrated inhibitory activity against certain kinases, which are critical targets in cancer therapy.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The presence of electron-withdrawing groups such as bromo and difluoromethyl enhances the compound's electronic properties, making it a candidate for use in organic electronics and optoelectronic devices.

Recent research has focused on understanding the environmental impact of 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide. Studies have evaluated its biodegradability and toxicity profiles, with findings suggesting that it exhibits low acute toxicity but may pose risks under specific environmental conditions. These insights are crucial for guiding its safe handling and disposal.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. By altering substituents on the pyridine ring or modifying the sulfonamide group, chemists can tailor its properties for specific applications. For example, introducing additional electron-donating groups could enhance its solubility or improve its binding affinity to target proteins.

In conclusion, 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-sulfonamide, with its unique structure and diverse functional groups, represents a valuable compound in contemporary chemical research. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry, making it a subject of ongoing investigation and innovation.